N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide

• IUPAC Name: N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide
• InChI: InChI=1S/C12H13F4NO3/c1-19-10-3-2-8(4-9(10)13)5-17-11(18)6-20-7-12(14,15)16/h2-4H,5-7H2,1H3,(H,17,18)
• InChI Key: ZNKWUECSDCUISC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)COCC(F)(F)F)F
• Molecular Formula: C12H13F4NO3
• Molecular Weight: 295.23 g/mol

Description

N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide is an organic compound characterized by the presence of fluorine, methoxy, and trifluoroethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide typically involves multiple steps:

Formation of the Intermediate: The initial step involves the reaction of 3-fluoro-4-methoxybenzyl chloride with sodium acetate in the presence of a suitable solvent like dimethylformamide (DMF) to form the intermediate 3-fluoro-4-methoxybenzyl acetate.

Introduction of the Trifluoroethoxy Group: The intermediate is then reacted with 2,2,2-trifluoroethanol in the presence of a base such as potassium carbonate to introduce the trifluoroethoxy group.

Final Amidation: The final step involves the reaction of the resulting compound with acetamide under acidic or basic conditions to yield N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the selection of cost-effective reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a catalyst.

Major Products

Oxidation: Formation of 3-fluoro-4-methoxybenzaldehyde or 3-fluoro-4-methoxybenzoic acid.

Reduction: Formation of N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)ethylamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Material Science: Its unique structural features make it suitable for the development of advanced materials with specific properties.

Biological Studies: It can be used in the study of enzyme interactions and receptor binding due to its functional groups.

Mechanism of Action

The mechanism of action of N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide involves its interaction with specific molecular targets. The trifluoroethoxy group can enhance the compound’s lipophilicity, facilitating its passage through cell membranes. The methoxy and fluoro groups can interact with enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)ethanamine
• N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)propionamide

Uniqueness

N-[(3-fluoro-4-methoxyphenyl)methyl]-2-(2,2,2-trifluoroethoxy)acetamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties. The presence of both methoxy and trifluoroethoxy groups enhances its potential for diverse applications compared to similar compounds.